3-[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 5-[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C21H23N5O3/c1-24-21(28)26(16-7-4-3-5-8-16)18(23-24)15-10-13-25(14-11-15)20(27)17-9-6-12-22-19(17)29-2/h3-9,12,15H,10-11,13-14H2,1-2H3
• InChI Key: FEYHFPPEMGRWBL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3=C(N=CC=C3)OC)C4=CC=CC=C4
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol

Description

3-[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.4 g/mol. The purity is usually 95%.
The exact mass of the compound 3-[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one is 393.18008961 g/mol and the complexity rating of the compound is 640. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides (such as aryl or vinyl halides). F6245-3274 can serve as an organoboron reagent in SM coupling reactions. Key points include:

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Cytotoxic Activity Assessment

Research has explored the cytotoxic effects of F6245-3274 derivatives. These studies evaluate the compound’s impact on cell viability, proliferation, and apoptosis. Notable points:

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Protodeboronation Reactions

Protodeboronation involves the removal of a boron group from an organoboron compound. F6245-3274 participates in such reactions. Highlights:

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Struvite Fertilizer Formation

Struvite (magnesium ammonium phosphate) is a valuable fertilizer. Researchers have explored using F6245-3274 derivatives for struvite precipitation from wastewater. Key points:

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